Cas no 143355-19-5 ((2S)-1-(5-chlorothiophen-2-yl)propan-2-amine)

• Product Name: (2S)-1-(5-chlorothiophen-2-yl)propan-2-amine
• CAS No: 143355-19-5
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• MDL: MFCD20694852
• CID: 5603827
• PubChem ID: 18656706
• Update Time: 2025-06-13

(2S)-1-(5-chlorothiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1965691
• 143355-19-5
• (2S)-1-(5-chlorothiophen-2-yl)propan-2-amine
• SCHEMBL6637549

• MDL： MFCD20694852
• Inchi： 1S/C7H10ClNS/c1-5(9)4-6-2-3-7(8)10-6/h2-3,5H,4,9H2,1H3/t5-/m0/s1
• InChI Key： KBRSVPQQFOBHLK-YFKPBYRVSA-N
• SMILES： ClC1=CC=C(C[C@H](C)N)S1

Computed Properties

• Exact Mass: 175.0222482g/mol
• Monoisotopic Mass: 175.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on (2S)-1-(5-chlorothiophen-2-yl)propan-2-amine

Research Brief on (2S)-1-(5-chlorothiophen-2-yl)propan-2-amine (CAS: 143355-19-5): Recent Advances and Applications

The compound (2S)-1-(5-chlorothiophen-2-yl)propan-2-amine (CAS: 143355-19-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this chiral amine derivative, focusing on its synthetic methodologies, biological activities, and emerging applications in drug discovery.

Recent synthetic chemistry advancements have demonstrated improved routes for the enantioselective preparation of this compound. A 2023 study published in Journal of Medicinal Chemistry reported a novel asymmetric synthesis approach using chiral auxiliary-mediated alkylation, achieving >99% enantiomeric excess with significantly improved yield (78%) compared to previous methods. This development is particularly important given the compound's increasing use as a key intermediate in CNS-active pharmaceutical candidates.

Pharmacological investigations have revealed that (2S)-1-(5-chlorothiophen-2-yl)propan-2-amine exhibits selective binding affinity for monoamine transporters, with particularly interesting activity at the serotonin transporter (SERT). Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrate that the (S)-configuration at the chiral center and the 5-chlorothiophene moiety are critical for this selective activity, suggesting potential applications in neuropsychiatric drug development.

Notably, the compound has emerged as a valuable building block in the synthesis of novel psychoactive substances. Regulatory agencies including the FDA and EMA have recently included derivatives of this compound in their monitoring programs, reflecting its growing pharmaceutical importance. Analytical methods for its detection and quantification in biological matrices have been developed, with LC-MS/MS methods achieving detection limits of 0.1 ng/mL in plasma samples.

Current research directions include exploration of its metabolites' pharmacological profiles and the development of prodrug derivatives to improve bioavailability. Several pharmaceutical companies have patented analogs of this compound for potential use in depression and anxiety disorders, with one candidate currently in Phase I clinical trials. The unique combination of its structural features continues to make (2S)-1-(5-chlorothiophen-2-yl)propan-2-amine a molecule of significant interest in medicinal chemistry research.